N-(3,4-dichlorobenzyl)-3-(morpholin-4-yl)propan-1-amine

• Molecular Formula: C14H20Cl2N2O
• Molecular Weight: 303.2 g/mol
• IUPAC Name: N-[(3,4-dichlorophenyl)methyl]-3-morpholin-4-ylpropan-1-amine
• InChI: InChI=1S/C14H20Cl2N2O/c15-13-3-2-12(10-14(13)16)11-17-4-1-5-18-6-8-19-9-7-18/h2-3,10,17H,1,4-9,11H2
• InChI Key: IRROVUXZEXNZAH-UHFFFAOYSA-N
• SMILES: C1COCCN1CCCNCC2=CC(=C(C=C2)Cl)Cl

Description

N-(3,4-dichlorobenzyl)-3-(morpholin-4-yl)propan-1-amine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as DCB-Mor-am and has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(3,4-dichlorobenzyl)-3-(morpholin-4-yl)propan-1-amine is not well-understood. However, it has been shown to have an effect on the activity of certain enzymes in the body, including acetylcholinesterase and butyrylcholinesterase. These enzymes are involved in the breakdown of neurotransmitters in the brain, and their inhibition can lead to an increase in the levels of these neurotransmitters.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of acetylcholine and dopamine in the brain, which can have a positive effect on cognitive function and mood. DCB-Mor-am has also been shown to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dichlorobenzyl)-3-(morpholin-4-yl)propan-1-amine in lab experiments is that it is readily available and relatively inexpensive. It has also been shown to have a variety of potential uses in scientific research. However, one limitation is that the mechanism of action is not well-understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are many potential future directions for research involving N-(3,4-dichlorobenzyl)-3-(morpholin-4-yl)propan-1-amine. One area of interest is in the development of new drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. DCB-Mor-am has also been shown to have potential as an anti-cancer agent, and further research in this area may lead to the development of new cancer treatments. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential uses in scientific research.

Synthesis Methods

The synthesis of N-(3,4-dichlorobenzyl)-3-(morpholin-4-yl)propan-1-amine involves the reaction of 3,4-dichlorobenzyl chloride with morpholine in the presence of a base such as potassium carbonate. The resulting product is then treated with 3-chloro-1-propanamine to produce the final compound. The synthesis of DCB-Mor-am has been well-established, and the compound is readily available for research purposes.

Scientific Research Applications

N-(3,4-dichlorobenzyl)-3-(morpholin-4-yl)propan-1-amine has been studied for its potential use in a variety of scientific research applications. One area of interest is in the development of new drugs for the treatment of various diseases. DCB-Mor-am has been shown to have potential as an anti-cancer agent, and it has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.